Cas no 10336-15-9 (2,1,3-Benzoxadiazole, 5-methoxy-, monooxide)
10336-15-9 structure
Product Name:2,1,3-Benzoxadiazole, 5-methoxy-, monooxide
CAS No:10336-15-9
MF:C7H6N2O3
MW:166.13414
CID:1137154
2,1,3-Benzoxadiazole, 5-methoxy-, monooxide Chemical and Physical Properties
Names and Identifiers
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- 2,1,3-Benzoxadiazole, 5-methoxy-, monooxide
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Computed Properties
- Exact Mass: 166.03788
- Monoisotopic Mass: 166.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.7A^2
Experimental Properties
- Density: 1.46
- Melting Point: 115-118℃
- Boiling Point: 291.2°Cat760mmHg
- Flash Point: 129.9°C
- Refractive Index: 1.628
- PSA: 62.2
- LogP: 1.26490
2,1,3-Benzoxadiazole, 5-methoxy-, monooxide Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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